![molecular formula C19H23Cl2NO3 B4615017 2-ethylbutyl 4-(2,4-dichlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate](/img/structure/B4615017.png)
2-ethylbutyl 4-(2,4-dichlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate
Overview
Description
2-ethylbutyl 4-(2,4-dichlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate is a useful research compound. Its molecular formula is C19H23Cl2NO3 and its molecular weight is 384.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 383.1054990 g/mol and the complexity rating of the compound is 531. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Properties
Annulation Reactions for Tetrahydropyridines : Ethyl 2-methyl-2,3-butadienoate, acting as a 1,4-dipole synthon, undergoes [4 + 2] annulation with N-tosylimines in the presence of an organic phosphine catalyst. This process results in ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with complete regioselectivity and excellent yields, suggesting a method for synthesizing structurally complex pyridines (Zhu, Lan, & Kwon, 2003).
Synthesis of Pyridine Derivatives : A study on the synthesis of 4-[2-tetrathiafulvalenyl-ethenyl]pyridine from a Wittig reaction between formyltetrathiafulvalene and 4-picolyltriphenylphosphonium chloride hydrochloride, leading to further modifications and the study of their optical and electrochemical properties, indicating applications in material science and organic electronics (Andreu, Malfant, Lacroix, & Cassoux, 2000).
Heterocyclic Compound Synthesis : The condensation of pyrazole-5-amine derivatives with activated carbonyl groups in acetic acid reflux leads to novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products, showing the versatility of pyridine derivatives in synthesizing N-fused heterocycles (Ghaedi et al., 2015).
Applications in Material Science and Catalysis
Dyes and Pigments : Research into the synthesis of chlorophyll derivatives with pyridyl groups and their properties, including absorption spectra and fluorescence, suggests potential applications in dye-sensitized solar cells and organic light-emitting diodes, demonstrating the functional versatility of pyridine derivatives in material science (Yamamoto & Tamiaki, 2015).
Herbicide Delivery Systems : The synthesis of 2,4-D [(2,4-dichlorophenoxy)acetic acid] esters of starches and their evaluation as potential controlled-release herbicides demonstrate the application of such compounds in agriculture, highlighting the use of pyridine derivatives in developing environmentally friendly pest management solutions (Mehltretter et al., 1974).
Properties
IUPAC Name |
2-ethylbutyl 4-(2,4-dichlorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyridine-5-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23Cl2NO3/c1-4-12(5-2)10-25-19(24)18-11(3)22-17(23)9-15(18)14-7-6-13(20)8-16(14)21/h6-8,12,15H,4-5,9-10H2,1-3H3,(H,22,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWADYZHYYTVSDS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)COC(=O)C1=C(NC(=O)CC1C2=C(C=C(C=C2)Cl)Cl)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23Cl2NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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